Methyl 3-bromo-2-methylpropanoate
Overview
Description
“Methyl 3-bromo-2-methylpropanoate” is a chemical compound with the molecular formula C5H9BrO2 . It has a molecular weight of 181.028 Da .
Synthesis Analysis
The synthesis of “Methyl 3-bromo-2-methylpropanoate” involves bromoisobutyric acid dissolved in a solution of concentrated sulfuric acid and methanol, stirred under reflux for 2 hours . The solution is then cooled to room temperature and concentrated under vacuum .Molecular Structure Analysis
The molecular structure of “Methyl 3-bromo-2-methylpropanoate” consists of carbon ©, hydrogen (H), bromine (Br), and oxygen (O) atoms . The compound has a molecular weight of 181.028 Da and a monoisotopic mass of 179.978592 Da .Chemical Reactions Analysis
“Methyl 3-bromo-2-methylpropanoate” can participate in various chemical reactions. For instance, it can be used as a free radical initiator in polymerization reactions .Physical And Chemical Properties Analysis
“Methyl 3-bromo-2-methylpropanoate” has a density of 1.4±0.1 g/cm3 . It has a boiling point of 173.7±0.0 °C at 760 mmHg . The compound has a vapour pressure of 1.3±0.3 mmHg at 25°C . The enthalpy of vaporization is 41.0±3.0 kJ/mol , and the flash point is 73.9±0.0 °C .Scientific Research Applications
Synthesis of Sultams
Methyl 3-bromo-2-methylpropanoate: is used in the synthesis of sultams, which are sulfur-containing analogs of lactams . Sultams have garnered interest due to their biological activity and potential pharmaceutical applications. They can serve as building blocks for creating new medicinal compounds.
Preparation of Vitamin B12 Derivatives
This compound serves as a reference substrate in the alkylation reactions of vitamin B12 derivatives . These derivatives are crucial in the study of enzymatic processes and have applications in treating vitamin B12 deficiency.
Development of Benzothiadiazine Dioxides
It is utilized as a starting material in the preparation of biologically significant 3-[(2H-1,2,4-benzothiadiazine-1,1-dioxide-3-yl)thio]-2-methylpropanoic acids . These compounds are important for the development of drugs with potential diuretic and hypotensive effects.
Safety and Hazards
“Methyl 3-bromo-2-methylpropanoate” is considered hazardous. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation . It is advised to avoid breathing dust, fume, gas, mist, vapors, or spray. Protective equipment such as gloves, eye protection, and face protection should be worn when handling this chemical .
Mechanism of Action
Target of Action
Methyl 3-bromo-2-methylpropanoate is a chemical compound with the molecular formula C5H9BrO2 It has been used as a reference substrate in the alkylation reactions of vitamin b12 derivatives .
Mode of Action
It is known that brominated compounds like this often participate in nucleophilic substitution reactions . In such reactions, the bromine atom is displaced by a nucleophile, leading to the formation of a new bond.
Biochemical Pathways
It has been used as a starting material in the preparation of biologically significant 3-[(2h-1,2,4-benzothiadiazine-1,1-dioxide-3-yl)thio]-2-methylpropanoic acids
properties
IUPAC Name |
methyl 3-bromo-2-methylpropanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H9BrO2/c1-4(3-6)5(7)8-2/h4H,3H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FKWNAVCXZSQYTA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CBr)C(=O)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H9BrO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10340848 |
Source
|
| Record name | Methyl 3-bromo-2-methylpropanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10340848 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
181.03 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
20609-71-6 |
Source
|
| Record name | Methyl 3-bromo-2-methylpropanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10340848 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | methyl 3-bromo-2-methylpropanoate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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